Cas no 1861258-70-9 (2,2-Dimethyl-4-phenylpentan-1-amine)

• Product Name: 2,2-Dimethyl-4-phenylpentan-1-amine
• CAS No: 1861258-70-9
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6323360
• PubChem ID: 165679400
• Update Time: 2025-10-19

2,2-Dimethyl-4-phenylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1861258-70-9
• EN300-1862077
• 2,2-dimethyl-4-phenylpentan-1-amine
• 2,2-Dimethyl-4-phenylpentan-1-amine

• Inchi： 1S/C13H21N/c1-11(9-13(2,3)10-14)12-7-5-4-6-8-12/h4-8,11H,9-10,14H2,1-3H3
• InChI Key： GUYCIWIPLXHKNW-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-Dimethyl-4-phenylpentan-1-amine

Comprehensive Overview of 2,2-Dimethyl-4-phenylpentan-1-amine (CAS No. 1861258-70-9): Properties, Applications, and Industry Insights

2,2-Dimethyl-4-phenylpentan-1-amine (CAS No. 1861258-70-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This branched-chain amine derivative combines a phenyl group with a dimethyl-substituted pentane backbone, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for central nervous system (CNS) targeting molecules, given its ability to cross the blood-brain barrier.

The compound's molecular structure features a tertiary amine group at position 1, flanked by two methyl groups at carbon 2, creating steric hindrance that influences its chemical behavior. This structural characteristic makes it valuable for designing chiral catalysts in asymmetric synthesis, a hot topic in green chemistry circles. Recent publications highlight its use in creating novel pharmaceutical intermediates, with particular interest in developing next-generation antidepressants and neuroprotective agents.

Analytical characterization of 2,2-Dimethyl-4-phenylpentan-1-amine typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with researchers paying close attention to its purity profile. The compound's lipophilicity (logP ~3.2) and molecular weight (191.3 g/mol) make it suitable for medicinal chemistry applications where balanced solubility is required. Current industry trends show growing demand for such structurally complex amines in high-throughput screening libraries and fragment-based drug design.

From a synthetic chemistry perspective, CAS 1861258-70-9 demonstrates interesting reactivity patterns. The sterically hindered amine group shows selective reactivity in reductive amination and N-alkylation reactions, while the phenyl ring participates in electrophilic aromatic substitutions. These properties have led to its investigation in peptide mimetics development and bioisostere design - areas receiving significant attention in drug discovery forums.

Safety assessments indicate that proper handling procedures should be followed when working with this compound, including use of appropriate PPE and ventilation systems. While not classified as hazardous under current regulations, its amine functionality warrants standard precautions for basic compounds. Storage recommendations typically suggest inert atmosphere conditions at low temperatures to maintain stability.

The commercial availability of 2,2-Dimethyl-4-phenylpentan-1-amine has expanded significantly since 2020, with multiple specialty chemical suppliers now offering it in research quantities. Pricing trends reflect its growing importance in medicinal chemistry, with current market analysis showing steady demand from contract research organizations and academic laboratories. Quality specifications typically require ≥95% purity by HPLC analysis, with some suppliers offering chiral separation services for enantiopure forms.

Emerging applications for this compound include its use in metal-organic frameworks (MOFs) and as a ligand precursor in coordination chemistry. Recent patent literature describes derivatives of CAS 1861258-70-9 being evaluated for their biological activity in various screening assays. The compound's structural flexibility allows for diverse modifications, making it valuable for structure-activity relationship (SAR) studies in drug discovery programs.

Environmental fate studies suggest that 2,2-Dimethyl-4-phenylpentan-1-amine undergoes biodegradation under aerobic conditions, with half-life estimates ranging from 15-30 days in standard tests. These characteristics align with growing industry emphasis on green chemistry principles and sustainable molecular design. Researchers are particularly interested in developing catalytic processes for its synthesis to improve atom economy and reduce waste generation.

From a regulatory standpoint, the compound currently falls outside major controlled substance lists, though researchers should always verify local regulations before procurement. Its structural analogs have been investigated for various pharmacological activities, contributing to its popularity in medicinal chemistry research. The scientific literature contains numerous references to similar branched-chain amines showing interesting biological properties, driving continued interest in this chemical class.

Future research directions for 2,2-Dimethyl-4-phenylpentan-1-amine may explore its potential in prodrug design and targeted drug delivery systems. The compound's balance of hydrophobicity and hydrogen bonding capacity makes it attractive for these applications. Additionally, its use in polymeric materials and surface modification technologies represents another promising avenue for development, particularly in specialty material sciences.